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Compound of Interest

Compound Name:
2-Chloro-1-(2-hydroxy-5-

methylphenyl)ethanone

CAS No.: 22307-94-4

Cat. No.: B1308312

Get Quote

Executive Summary: The "Stop & Think" Protocol
2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone is not standard organic waste.[1][2] It

belongs to the class of

-haloketones, structurally related to chloroacetophenone (CN gas), a potent lachrymator (tear
gas) and alkylating agent.[1][2]

Improper disposal in a general organic waste stream can result in:

Vaporization of lachrymatory agents in the waste room, evacuating the facility.

Uncontrolled alkylation reactions if mixed with strong nucleophiles (amines, thiols) in the

waste drum.[1]

Immediate Directive:

NEVER dispose of this compound down the drain.[1]
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NEVER mix with strong oxidizers (risk of

gas evolution) or strong bases (risk of exothermic polymerization).

ALWAYS segregate as Halogenated Organic Waste.[1]

ALWAYS decontaminate glassware with a Thiosulfate Quench before washing.[1]

Chemical Hazard Profile
To dispose of this chemical safely, you must understand why it is hazardous.[1][2] The danger

lies in the electrophilic

-carbon.[1]

Property Data Operational Implication

Structure Phenacyl chloride derivative

Lachrymator: Irritates mucous

membranes at very low

concentrations.[1]

Reactivity Electrophile

Alkylating Agent: Reacts

irreversibly with biological

nucleophiles (DNA, proteins).

[1][2]

Stability
Acidic Phenol Group (

)

Incompatible: Reacts with

bases; avoid mixing with

caustic waste streams.[1]

Physical State
Solid (likely yellow/orange

powder)

Dust Hazard:

Weighing/transfer must occur

in a fume hood.[1]

Decontamination Protocol: The Thiosulfate Quench
Use this protocol for cleaning glassware, benchtop spills, or residual solids.[1][2] Do not use

this to treat bulk waste unless authorized by your facility's EHS officer, as "treatment"

constitutes a specific regulatory activity.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Mechanism: The most effective way to neutralize an

-haloketone is to convert it into a water-soluble, non-volatile Bunte salt (organic thiosulfate)
using sodium thiosulfate.[1] This destroys the lachrymatory capability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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